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Comparison of Geographical Variation Studies In

Pterocarpus

Species
Studied

Type of Variation
Analyzed

Key Findings

Research
Methodology

P. erinaceus
(West Africa) [1]

Intraspecific variation
(ecological zones);
Impact on Species
Distribution Models
(SDMs).

P. officinalis
(Caribbean) [2]

Genetic diversity and
biogeography.

Genetic variation and
heritability of growth,

P. macrocarpus
(Thailand) [3]

Three distinct populations
across ecological zones;
incorporating intraspecific data
improved SDM accuracy and
predicted an upward population
shift due to climate change [1].

Strong genetic differentiation
between Caribbean and
mainland populations; lower
genetic diversity in Caribbean
islands, decreasing with
distance from mainland [2].

Significant genetic variation
among populations and
families; growth and biomass

Species Distribution
Modeling (MaxEnt) with
population-level data

[1].

Amplified Fragment
Length Polymorphism
(AFLP) [2].

Nursery-based trial with
a randomized complete
block design; analysis
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Species Type of Variation o Research
. Key Findings

Studied Analyzed Methodology
morphological, and traits showed moderate to high  of variance and
physiological traits. heritability [3]. covariance [3].

Multiple Chemical DART-TOFMS analysis could Direct Analysis in Real

Species (Global fingerprinting for identify the broad geographical  Time Time-of-Flight

Timber) [4] geographic origin (Neotropics, Africa, Mass Spectrometry
provenance. South Asia, SE Asia) of timber (DART-TOFMS) [4].

with 98% accuracy [4].

Detailed Experimental Protocols

For the key research approaches identified, here is a deeper look at the experimental methodologies.

Protocol 1: Chemical Geographic Provenancing using DART-
TOFMS

This method is used to determine the geographic origin of timber samples [4].

e Sample Collection: 211 wood samples from 12 different Pterocarpus species were collected,
representing four broad geographic regions: the Neotropics, Africa, South Asia, and Southeast Asia.

¢ Sample Preparation: Wood samples are processed and analyzed directly without extensive
chemical extraction.

¢ Instrumental Analysis: Samples are introduced into the DART ion source, which thermally desorbs
and ionizes chemical compounds from the wood surface. The Time-of-Flight Mass Spectrometer
(TOFMS) then separates and detects these ions based on their mass-to-charge ratio, generating a
uniqgue mass spectral fingerprint for each sample.

o Data Analysis: Multivariate statistical analysis or machine learning algorithms are applied to the
mass spectral data to identify patterns that correlate with geographic origin and build a predictive
model.

Protocol 2: Species Distribution Modeling (SDM) with
Intraspecific Variation
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This protocol was used to model the current and future distribution of P. erinaceus by incorporating

population-level differences [1].

¢ Occurrence Data Collection: Species occurrence points are gathered from field surveys and
herbarium records across different ecological zones (Sudanian, Sudano-Guinean, Guinean).

¢ Environmental Data Compilation: Bioclimatic variables (e.g., mean diurnal range, isothermality) are
obtained from WorldClim or other climate databases.

¢ Niche Differentiation Test: Statistical tests (e.g., Schoener's D) are performed to confirm that the
intraspecific populations occupy distinct ecological niches.

e Model Calibration and Projection: Separate SDMs (using the MaxEnt algorithm) are calibrated for
each intraspecific population and for the whole species. These models are then projected onto future
climate scenarios (e.g., SSPs) to predict changes in suitable habitat.

Research Workflow Diagrams

The following diagram illustrates the logical workflow for assessing geographical variation in Pterocarpus,

integrating the methodologies discussed.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.sciencedirect.com/science/article/pii/S2351989423001737
https://www.smolecule.com/products/s647367?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Start: Assess Geographical Variation

Choose Research Approach

Focus on Traits/Evolution| Focus on Distribution Focus on Timber Origin

(Genetic/Heritability Analysis) (Ecological Niche Modeling) (Chemical Fingerprinting)

Method: AFLP or Method: Species Method: DART-TOFMS
Nursery Trials Distribution Modeling (SDM) Mass Spectrometry

Result: Genetic Structure, Result: Current & Future Result: Geographic
Heritability, Local Adaptation Suitable Habitats Provenance Classification

Application to Conservation,

Breeding, and Timber Tracking

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Incorporating intraspecific variation into species distribution ... [sciencedirect.com]

2. Patterns of genetic diversity and biogeographical history ... [pubmed.ncbi.nim.nih.gov]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s647367?utm_src=pdf-body-img
https://www.smolecule.com/products/s647367?utm_src=pdf-custom-synthesis
https://www.sciencedirect.com/science/article/pii/S2351989423001737
https://pubmed.ncbi.nlm.nih.gov/11972756/
https://www.smolecule.com/products/s647367?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

3. Genetic Variation and the Relationships Among Growth ... [mdpi.com]

4. Inference of origin of Pterocarpus timber by chemical ... [sciencedirect.com]

To cite this document: Smolecule. [Pterocarpol geographical variation in Pterocarpus populations].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b647367#pterocarpol-geographical-variation-in-pterocarpus-

populations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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